Cas no 920746-89-0 (9-Acridinamine, N-(phenylmethyl)-, 2,2,2-trifluoroacetate (1:1))

• Product Name: 9-Acridinamine, N-(phenylmethyl)-, 2,2,2-trifluoroacetate (1:1)
• CAS No: 920746-89-0
• MF: C₂₂H₁₇F₃N₂O₂
• MW: 398.377795934677
• CID: 755485
• PubChem ID: 71423930
• Update Time: 2025-04-19

9-Acridinamine, N-(phenylmethyl)-, 2,2,2-trifluoroacetate (1:1) Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, N-(phenylmethyl)-, 2,2,2-trifluoroacetate (1:1)
• N-benzylacridin-9-amine,2,2,2-trifluoroacetic acid
• 920746-89-0
• DTXSID50842735
• Trifluoroacetic acid--N-benzylacridin-9-amine (1/1)

• Inchi： 1S/C20H16N2.C2HF3O2/c1-2-8-15(9-3-1)14-21-20-16-10-4-6-12-18(16)22-19-13-7-5-11-17(19)20;3-2(4,5)1(6)7/h1-13H,14H2,(H,21,22);(H,6,7)
• InChI Key： CAYVYUGZDITRGW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.N(CC1C=CC=CC=1)C1C2C=CC=CC=2N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 398.12421228g/mol
• Monoisotopic Mass: 398.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų